Cas no 5986-96-9 (Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI))
5986-96-9 structure
Product Name:Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI)
CAS No:5986-96-9
MF:C24H28N4O2
MW:404.504725456238
CID:382833
PubChem ID:5211852
Update Time:2025-04-19
Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI)
- (4-ethylpiperazin-1-yl)-[5-(3-methoxyphenyl)-2-(3-methylphenyl)pyrazol-3-yl]methanone
- 5986-96-9
- DTXSID20410304
-
- Inchi: 1S/C24H28N4O2/c1-4-26-11-13-27(14-12-26)24(29)23-17-22(19-8-6-10-21(16-19)30-3)25-28(23)20-9-5-7-18(2)15-20/h5-10,15-17H,4,11-14H2,1-3H3
- InChI Key: MWMNGYKUQVFILO-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(C2C=CC=C(C=2)OC)=NN1C1C=CC=C(C)C=1)N1CCN(CC)CC1
Computed Properties
- Exact Mass: 404.22144
- Monoisotopic Mass: 404.22122615g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 565
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 50.6
Estra-1,3,5(10)-trien-17-one,3-hydroxy-16b-piperidino-(7CI,8CI) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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